Cas no 1804728-49-1 (6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol)
6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
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- 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol
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- Inchi: 1S/C8H7F3INO3/c1-15-7-4(3-14)5(2-6(12)13-7)16-8(9,10)11/h2,14H,3H2,1H3
- InChI Key: VCJWLVBYDPYNON-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(CO)C(=N1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 229
- XLogP3: 2.1
- Topological Polar Surface Area: 51.6
6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091472-1g |
6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol |
1804728-49-1 | 97% | 1g |
$1,549.60 | 2022-04-01 |
6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol
Recent Advances in the Study of 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804728-49-1)
The compound 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804728-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and iodo substituents, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a compound of interest for further investigation.
One of the key areas of research has been the optimization of synthetic routes for 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the overall yield but also reduces the formation of by-products, making it more suitable for large-scale production. The study also highlighted the compound's stability under various conditions, which is crucial for its potential pharmaceutical applications.
In terms of biological activity, preliminary studies have indicated that 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a lead compound for developing new anti-inflammatory agents. The researchers used molecular docking simulations to predict its binding affinity to target proteins, followed by in vitro assays to confirm the inhibitory activity. These findings suggest that further structural modifications could enhance its efficacy and selectivity.
Another significant development is the exploration of this compound's role in material science. Due to its unique electronic properties conferred by the trifluoromethoxy and iodo groups, it has been investigated as a building block for organic electronic materials. A recent study in Advanced Materials (2023) reported its incorporation into conjugated polymers, resulting in materials with improved charge transport properties. This opens up new avenues for its use in organic semiconductors and other electronic devices.
Despite these promising findings, challenges remain in the full characterization and application of 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol. For instance, its pharmacokinetic properties and potential toxicity profiles are yet to be thoroughly investigated. Future research should focus on these aspects to determine its suitability for clinical or industrial use. Additionally, more studies are needed to explore its interactions with other biological targets and its potential in combination therapies.
In conclusion, 6-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804728-49-1) represents a versatile compound with applications spanning drug discovery and material science. Recent advancements in its synthesis and preliminary biological evaluations highlight its potential, but further research is essential to fully unlock its capabilities. The ongoing studies underscore the importance of this compound in advancing both chemical biology and pharmaceutical research.
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